Cas no 2248277-19-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(pyrrolidine-1-sulfonyl)thiophene-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(pyrrolidine-1-sulfonyl)thiophene-2-carboxylate
• CAS No: 2248277-19-0
• MF: C₁₇H₁₄N₂O₆S₂
• MW: 406.432861804962
• CID: 6083785
• PubChem ID: 165974566
• Update Time: 2025-10-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(pyrrolidine-1-sulfonyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6520461
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(pyrrolidine-1-sulfonyl)thiophene-2-carboxylate
• 2248277-19-0

• Inchi： 1S/C17H14N2O6S2/c20-15-11-5-1-2-6-12(11)16(21)19(15)25-17(22)14-13(7-10-26-14)27(23,24)18-8-3-4-9-18/h1-2,5-7,10H,3-4,8-9H2
• InChI Key： WJNBUAMNBNGUCD-UHFFFAOYSA-N
• SMILES： S(C1C=CSC=1C(=O)ON1C(C2C=CC=CC=2C1=O)=O)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 406.02932852g/mol
• Monoisotopic Mass: 406.02932852g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 138Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(pyrrolidine-1-sulfonyl)thiophene-2-carboxylate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(pyrrolidine-1-sulfonyl)thiophene-2-carboxylate (CAS No. 2248277-19-0)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(pyrrolidine-1-sulfonyl)thiophene-2-carboxylate (CAS No. 2248277-19-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, with its unique molecular structure, is widely studied for its potential applications in drug development and material science. The presence of both isoindole and thiophene moieties in its structure makes it a versatile intermediate for synthesizing bioactive molecules.

The chemical structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(pyrrolidine-1-sulfonyl)thiophene-2-carboxylate features a pyrrolidine-1-sulfonyl group attached to a thiophene-2-carboxylate backbone, which is further linked to a 1,3-dioxo-isoindole unit. This combination of functional groups contributes to its reactivity and potential utility in various synthetic pathways. Researchers are particularly interested in its role as a sulfonamide derivative, which is a common pharmacophore in many therapeutic agents.

One of the key areas of interest for CAS No. 2248277-19-0 is its potential application in medicinal chemistry. Sulfonamide-containing compounds, such as this one, are known for their antibacterial, antiviral, and anti-inflammatory properties. The thiophene ring, in particular, is a prominent feature in many FDA-approved drugs, making this compound a valuable candidate for further pharmacological studies. Recent trends in drug discovery highlight the demand for novel heterocyclic compounds, and this molecule fits well into this category.

In addition to its pharmaceutical applications, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(pyrrolidine-1-sulfonyl)thiophene-2-carboxylate is also explored in material science. The isoindole-1,3-dione moiety is known for its electron-accepting properties, which can be leveraged in the development of organic semiconductors and photovoltaic materials. With the growing focus on sustainable energy solutions, researchers are investigating such compounds for their potential in organic electronics and light-emitting diodes (LEDs).

The synthesis of CAS No. 2248277-19-0 typically involves multi-step organic reactions, including sulfonylation and esterification processes. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to characterize its purity and structural integrity. Given the complexity of its structure, researchers often optimize reaction conditions to achieve high yields and minimal by-products.

From a commercial perspective, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(pyrrolidine-1-sulfonyl)thiophene-2-carboxylate is available through specialized chemical suppliers catering to the research and development sector. Its pricing and availability may vary depending on the scale of procurement and the supplier's location. Companies involved in custom synthesis and contract research often seek this compound for client-specific projects.

Safety and handling of CAS No. 2248277-19-0 require standard laboratory precautions. While it is not classified as a hazardous material under most regulatory frameworks, proper personal protective equipment (PPE), including gloves and goggles, is recommended during handling. Researchers are advised to consult the Safety Data Sheet (SDS) for detailed information on storage and disposal.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(pyrrolidine-1-sulfonyl)thiophene-2-carboxylate (CAS No. 2248277-19-0) represents a promising compound with diverse applications in pharmaceuticals and material science. Its unique structural features and reactivity make it a subject of ongoing research, particularly in the development of new therapeutic agents and advanced materials. As the demand for innovative chemical entities grows, this compound is likely to remain a focal point in scientific exploration.